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CAS No.: 1638771-96-6
Cat. No.: B3419975

Get Quote

In the landscape of contemporary drug discovery and materials science, the pursuit of novel

molecular architectures that confer unique three-dimensional properties is paramount. Among
these, strained carbocyclic systems, particularly the cyclobutane motif, have emerged as
powerful tools for medicinal chemists.[1] Methyl 3-bromocyclobutane-1-carboxylate (CAS
No: 4935-00-6) represents a key building block in this class. It is a bifunctional molecule
featuring a reactive bromine atom and a versatile methyl ester, both anchored to a compact,
puckered cyclobutane ring.

This guide provides an in-depth technical overview for researchers, scientists, and drug
development professionals. It moves beyond a simple recitation of data to offer field-proven
insights into the compound's properties, reactivity, synthesis, and strategic applications,
grounded in established scientific principles. We will explore the causality behind its chemical
behavior and provide a framework for its effective utilization in research and development
programs.
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Part 1: Core Physicochemical and Spectroscopic
Profile

A thorough understanding of a reagent's physical and chemical properties is the foundation of
its successful application. The data presented below has been consolidated from multiple
sources to provide a reliable reference.

Physicochemical Properties

Methyl 3-bromocyclobutane-1-carboxylate is typically supplied as a mixture of cis and trans
isomers.[2] The presence of these stereoisomers is a critical consideration for subsequent
synthetic steps and final product characterization. It appears as a colorless to light yellow liquid
under standard conditions.[2][3][4]

Property Value Source(s)
CAS Number 4935-00-6 [21[31[41[5]6]
Molecular Formula CeHoBrO:2 315171181
Molecular Weight 193.04 g/mol [B11415]1[8]
Appearance Colorless to Light Yellow Liquid  [2][3][4]

Predicted Density

1.570 £ 0.06 g/cm?

[4]

Specific Gravity (20/20)

1.48

Predicted Boiling Point

193.8 £ 33.0 °C (at 760
mmHgQ)

[4]

Flash Point

71°C

Purity (Typical)

>98.0% (GC, total of isomers)

[2]

Storage Conditions

Sealed in a dry, well-ventilated
place. Refrigerated (0-10°C).

[4] Heat sensitive.

Stereochemistry: The cis/trans Isomer Landscape
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The substitution pattern on the cyclobutane ring gives rise to cis and trans diastereomers. The
relative orientation of the bromo and carboxylate groups significantly influences the molecule's
shape, dipole moment, and reactivity. For applications where specific three-dimensional
orientations are required to fit into a protein's active site, separation of these isomers or
stereoselective synthesis may be necessary. Commercially available products are often sold as
a mixture, and researchers should confirm the isomeric ratio via techniques like GC or NMR
before use.

Spectroscopic Signature for Structural Verification

Confirming the identity and purity of Methyl 3-bromocyclobutane-1-carboxylate is a self-
validating step in any experimental workflow. The following are the expected spectroscopic
characteristics:

e 1H NMR: The proton NMR spectrum is expected to be complex due to the puckered nature of
the cyclobutane ring and the presence of cis/trans isomers. Key signals would include:

o Asinglet for the methyl ester protons (-OCHs) around 3.7 ppm.

o Multiplets for the methine protons (CH-Br and CH-COz2Me) in the 3.0-4.5 ppm range. The
proton alpha to the bromine will be significantly downfield.

o Multiplets for the methylene protons (-CHz-) of the cyclobutane ring, likely between 2.0-3.0
ppm.

e 13C NMR: The carbon spectrum will show distinct signals for each carbon environment:

o The carbonyl carbon (-C=0) of the ester at ~170-175 ppm.

[e]

The methoxy carbon (-OCH?s) around 52 ppm.

o

The carbon bearing the bromine (C-Br) at ~40-50 ppm.

[¢]

The methine carbon bearing the ester group (C-COz2Me).

[¢]

The methylene carbons of the ring.
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e Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for
bromine (7°Br and 8Br in an approximate 1:1 ratio). The molecular ion peaks [M]* and
[M+2]* would be expected at m/z 192 and 194, respectively.

« Infrared (IR) Spectroscopy: A strong absorption band around 1730-1750 cm~1 is indicative of
the ester carbonyl (C=0) stretch. C-H stretching and bending vibrations for the aliphatic ring
and methyl group will also be present.

Part 2: Chemical Reactivity and Synthetic Strategy

From a synthetic chemist's perspective, Methyl 3-bromocyclobutane-1-carboxylate is a
versatile intermediate. Its reactivity is dominated by the chemistry of the carbon-bromine bond,
influenced by the strained four-membered ring.

Core Reactivity Pathways

The primary utility of this molecule stems from the C-Br bond, which allows for two major
transformation types: nucleophilic substitution and elimination. The choice of reagents and
conditions dictates the outcome.

Reactivity Pathways

Methyl 3-bromocyclobutane-1-carboxylate

Nucleophilic Elimination (E2)

Substitution (Sn2) _ i .
Reagent: Nu- Reagent: Strong, non-nucleophilic base

Potential Products

Substitution Product Elimination Product

(e.g., Azide, Amine, Ether) (Methyl cyclobut-2-ene-1-carboxylate)

Click to download full resolution via product page

Caption: Primary reaction pathways for Methyl 3-bromocyclobutane-1-carboxylate.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b3419975/docs?utm_src=pdf-body#introduction-the-strategic-value-of-strained-scaffolds-in-modern-chemistry
https://www.benchchem.com/product/b3419975/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-strained-scaffolds-in-modern-chemistry
https://www.benchchem.com/product/b3419975/docs?utm_src=pdf-body#introduction-the-strategic-value-of-strained-scaffolds-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Nucleophilic Substitution: The bromine atom serves as an excellent leaving group. This
allows for the introduction of a wide variety of nucleophiles (e.g., amines, azides, thiols,
cyanides) via an Sn2 mechanism. This is the most common application, enabling the
construction of more complex molecules. The strained nature of the ring can influence
reaction rates compared to acyclic analogues.

e Elimination: In the presence of a strong, non-nucleophilic base (e.g., DBU, t-BuOK), an E2
elimination can occur to form the corresponding cyclobutene derivative. This pathway is
useful for creating unsaturated four-membered rings.

Representative Synthetic Protocol: Bromination of a
Hydroxy Ester

A common and reliable method to synthesize the title compound is via the bromination of a
precursor alcohol, Methyl 3-hydroxycyclobutanecarboxylate. This multi-step approach, often
starting from 3-oxocyclobutanecarboxylic acid, is a staple in synthetic labs.[8]

Workflow: From Ketone to Bromoester

Reduction Bromination
(e.g., NaBH4, MeOH) (e.g., PPhs, CBra)

(Methyl 3-oxocyclobutanecarboxylate Conditions: 0 °C Methyl 3-hydroxycyclobutanecarboxylate Conditions: 0 °C to RT (Methyl 3—bromocyclobutane-l-carboxylat(a

Click to download full resolution via product page
Caption: A typical synthetic workflow to produce the target compound.
Step-by-Step Methodology:
e Reduction of the Ketone:

o Dissolve Methyl 3-oxocyclobutanecarboxylate in a suitable solvent like methanol (MeOH)
in a round-bottom flask equipped with a magnetic stirrer.

o Cool the solution to 0 °C in an ice bath. An inert atmosphere (e.g., nitrogen or argon) is
recommended to prevent side reactions.
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o Slowly add sodium borohydride (NaBHa4) portion-wise, monitoring for gas evolution. The
borohydride serves as the reducing agent, converting the ketone to a secondary alcohol.

o Stir the reaction for 30-60 minutes at 0 °C, or until TLC/GC-MS analysis indicates
complete consumption of the starting material.

o Quench the reaction carefully with a weak acid (e.g., saturated NH4Cl solution) and extract
the product with an organic solvent like ethyl acetate.

o Dry the organic layer (e.g., over MgSQa), filter, and concentrate under reduced pressure to
yield Methyl 3-hydroxycyclobutanecarboxylate.

e Bromination of the Alcohol (Appel Reaction):

o Causality Note: This step converts the hydroxyl group, a poor leaving group, into a
bromide, an excellent leaving group, via a phosphonium intermediate.

o In a separate flask under an inert atmosphere, dissolve the crude alcohol from the
previous step and triphenylphosphine (PPhs) in a dry, aprotic solvent like tetrahydrofuran
(THF).

o Cool the mixture to O °C.

o Add carbon tetrabromide (CBra4) portion-wise. This generates the reactive brominating
species in situ.

o Allow the reaction to warm to room temperature and stir for several hours (typically 12-
48h) until the reaction is complete by TLC/GC-MS.

o Concentrate the reaction mixture and purify the crude product via column chromatography
on silica gel to isolate the final product, Methyl 3-bromocyclobutane-1-carboxylate.

Part 3: Applications in Drug Discovery and
Medicinal Chemistry

The true value of Methyl 3-bromocyclobutane-1-carboxylate lies in its role as a strategic
building block. The cyclobutane ring is not merely a passive spacer; it actively imparts desirable
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properties to drug candidates.[1]

» Scaffold Hopping and Bioisosterism: The cyclobutane ring can serve as a bioisostere for
other groups, such as phenyl rings or larger cyclic systems. This allows chemists to "hop"
from a known chemical scaffold to a novel one, potentially escaping patent limitations or
improving properties like solubility.

e Improving Metabolic Stability: Aromatic rings are often sites of metabolic oxidation by
cytochrome P450 enzymes. Replacing a phenyl ring with a saturated cyclobutane ring can
block this metabolic pathway, increasing the drug's half-life and bioavailability.[1]

o Conformational Restriction and 3D Shape: Unlike flexible alkyl chains, the puckered
cyclobutane ring locks substituents into well-defined spatial orientations. This conformational
rigidity can enhance binding affinity to a biological target by reducing the entropic penalty of
binding. This allows for precise positioning of key pharmacophoric groups.[1]

o Vectorial Exit: The defined substitution patterns on the cyclobutane ring allow chemists to
project functional groups into specific regions of a protein's binding pocket, optimizing
interactions and filling hydrophobic pockets.

Part 4: Safety, Handling, and Storage

As with any reactive chemical, adherence to proper safety protocols is non-negotiable. The
following information is synthesized from available Safety Data Sheets (SDS).[2][5][9]
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Hazard Information

Details

Source(s)

GHS Pictogram(s)

Warning

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye

irritation.

[10]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/eye
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of water.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[10]

Handling Recommendations:

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.

 In case of Contact: If skin contact occurs, wash off with soap and plenty of water.[5] In case

of eye contact, rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

o Fire Safety: The compound is a combustible liquid.[2] Keep away from heat, sparks, and

open flames.[2][9] Use carbon dioxide, dry chemical, or alcohol-resistant foam for

extinguishing.[5][9]
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9] It is
noted to be heat sensitive.

Conclusion

Methyl 3-bromocyclobutane-1-carboxylate is more than a simple halogenated ester; it is a
sophisticated chemical tool that provides access to the valuable cyclobutane scaffold. Its well-
defined reactivity, combined with the unique stereochemical and metabolic advantages
conferred by the four-membered ring, makes it an indispensable building block for the modern
medicinal chemist. By understanding its core properties, reactivity, and safe handling
procedures as outlined in this guide, researchers can confidently and effectively leverage this
compound to advance their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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